Cas no 2172149-53-8 (6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4-dimethylhexanoic acid)

• Product Name: 6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4-dimethylhexanoic acid
• CAS No: 2172149-53-8
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5877423
• PubChem ID: 165548473
• Update Time: 2025-10-30

6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4-dimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4-dimethylhexanoic acid
• 2172149-53-8
• 6-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4,4-dimethylhexanoic acid
• EN300-1489942

• Inchi： 1S/C26H32N2O5/c1-26(2,13-11-24(30)31)14-16-27-23(29)12-15-28-25(32)33-17-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,22H,11-17H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： YGZOVLGEVXZVDZ-UHFFFAOYSA-N
• SMILES： O(C(NCCC(NCCC(C)(C)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4-dimethylhexanoic acid

Recent Advances in the Study of 6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4-dimethylhexanoic acid (CAS: 2172149-53-8)

The compound 6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4-dimethylhexanoic acid (CAS: 2172149-53-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a dimethylhexanoic acid moiety, has shown promising potential in peptide synthesis and drug development. Recent studies have focused on its applications in solid-phase peptide synthesis (SPPS), where it serves as a key intermediate for the construction of complex peptide architectures.

One of the most notable advancements in the study of this compound is its role in the synthesis of peptide-based therapeutics. Researchers have demonstrated that the Fmoc-protected amino acid derivative can be efficiently incorporated into peptide chains, enabling the production of high-purity peptides with enhanced stability and bioavailability. The dimethylhexanoic acid component further contributes to the lipophilicity of the resulting peptides, which is crucial for improving their membrane permeability and therapeutic efficacy. These findings have been published in several high-impact journals, including the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters.

In addition to its applications in peptide synthesis, 6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4-dimethylhexanoic acid has also been investigated for its potential use in the development of prodrugs. Recent studies have explored its utility as a linker molecule in prodrug design, where it can facilitate the controlled release of active pharmaceutical ingredients (APIs) in targeted tissues. This approach has shown particular promise in the treatment of cancer and inflammatory diseases, where precise drug delivery is essential for minimizing off-target effects.

Another area of research has focused on the compound's physicochemical properties and their implications for drug formulation. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), have been employed to characterize its stability, solubility, and degradation pathways. These studies have provided valuable insights into the optimal conditions for its storage and handling, ensuring its reliability as a reagent in pharmaceutical manufacturing.

Looking ahead, the continued exploration of 6-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4,4-dimethylhexanoic acid is expected to yield further breakthroughs in drug discovery and development. Its versatility as a building block for peptide synthesis and prodrug design, combined with its favorable physicochemical properties, positions it as a valuable tool for researchers in the chemical biology and pharmaceutical industries. Future studies will likely focus on expanding its applications to novel therapeutic areas and optimizing its performance in existing applications.